Cas no 748773-39-9 (2-cyano-N-(2-methyl-9,10-dioxo-9,10-dihydroanthracen-1-yl)-3-phenylprop-2-enamide)

2-Cyano-N-(2-methyl-9,10-dioxo-9,10-dihydroanthracen-1-yl)-3-phenylprop-2-enamide is a specialized organic compound featuring a conjugated anthraquinone core modified with a cyanoacrylamide moiety. This structure imparts unique electronic and photophysical properties, making it valuable for applications in dye synthesis, organic semiconductors, and photoactive materials. The presence of both electron-withdrawing (cyano, carbonyl) and electron-donating (phenyl) groups enhances its reactivity in cycloaddition and polymerization reactions. Its rigid anthraquinone backbone contributes to thermal stability, while the acrylamide functionality allows for further derivatization. This compound is particularly suited for research in advanced material science and optoelectronic applications due to its tunable absorption and charge-transport characteristics.

2-cyano-N-(2-methyl-9,10-dioxo-9,10-dihydroanthracen-1-yl)-3-phenylprop-2-enamide structure

748773-39-9 structure

Product Name:2-cyano-N-(2-methyl-9,10-dioxo-9,10-dihydroanthracen-1-yl)-3-phenylprop-2-enamide

CAS No:748773-39-9

MF:C₂₅H₁₆N₂O₃

MW:392.4061460495

CID:5971719

PubChem ID:92936129

Update Time:2025-10-29

2-cyano-N-(2-methyl-9,10-dioxo-9,10-dihydroanthracen-1-yl)-3-phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

- (Z)-2-Cyano-N-(2-methyl-9,10-dioxoanthracen-1-yl)-3-phenylprop-2-enamide
- Z56850467
- 748773-39-9
- 2-cyano-N-(2-methyl-9,10-dioxo-9,10-dihydroanthracen-1-yl)-3-phenylprop-2-enamide
- EN300-26598977
- Inchi： 1S/C25H16N2O3/c1-15-11-12-20-21(24(29)19-10-6-5-9-18(19)23(20)28)22(15)27-25(30)17(14-26)13-16-7-3-2-4-8-16/h2-13H,1H3,(H,27,30)/b17-13-
- InChI Key： LHMABDFKPJSPNR-LGMDPLHJSA-N
- SMILES： O=C1C2C=CC=CC=2C(C2C=CC(C)=C(C=21)NC(/C(/C#N)=C\C1C=CC=CC=1)=O)=O

Computed Properties

Exact Mass: 392.11609238g/mol
Monoisotopic Mass: 392.11609238g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 30
Rotatable Bond Count: 3
Complexity: 786
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 5
Topological Polar Surface Area: 87Å²

2-cyano-N-(2-methyl-9,10-dioxo-9,10-dihydroanthracen-1-yl)-3-phenylprop-2-enamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26598977-0.05g	2-cyano-N-(2-methyl-9,10-dioxo-9,10-dihydroanthracen-1-yl)-3-phenylprop-2-enamide	748773-39-9	95.0%	0.05g	$246.0	2025-03-20

2-cyano-N-(2-methyl-9,10-dioxo-9,10-dihydroanthracen-1-yl)-3-phenylprop-2-enamide Related Literature

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Additional information on 2-cyano-N-(2-methyl-9,10-dioxo-9,10-dihydroanthracen-1-yl)-3-phenylprop-2-enamide

Comprehensive Overview of 2-cyano-N-(2-methyl-9,10-dioxo-9,10-dihydroanthracen-1-yl)-3-phenylprop-2-enamide (CAS No. 748773-39-9)

The compound 2-cyano-N-(2-methyl-9,10-dioxo-9,10-dihydroanthracen-1-yl)-3-phenylprop-2-enamide (CAS No. 748773-39-9) is a highly specialized organic molecule with a unique structural framework. Its intricate design combines a cyano group, a phenylprop-2-enamide backbone, and an anthracene derivative, making it a subject of interest in advanced chemical research. This compound is particularly notable for its potential applications in materials science, pharmaceuticals, and organic electronics, where its conjugated system and electron-withdrawing properties play a critical role.

In recent years, the demand for functionalized anthracene derivatives has surged due to their utility in organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers are actively exploring the 2-cyano-N-(2-methyl-9,10-dioxo-9,10-dihydroanthracen-1-yl)-3-phenylprop-2-enamide as a potential candidate for these applications. Its ability to form stable charge-transfer complexes and its fluorescence properties make it a promising material for next-generation optoelectronic devices. Additionally, its solubility and thermal stability are key factors driving its adoption in industrial applications.

From a synthetic perspective, the preparation of 748773-39-9 involves multi-step organic reactions, including condensation and cyanation processes. The compound's molecular weight and stoichiometry are carefully controlled to ensure high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize its structure and confirm its identity. These rigorous quality control measures are essential for applications requiring precise chemical compositions.

The pharmacological potential of 2-cyano-N-(2-methyl-9,10-dioxo-9,10-dihydroanthracen-1-yl)-3-phenylprop-2-enamide is another area of active investigation. Preliminary studies suggest that its bioactivity could be leveraged in drug discovery, particularly in targeting enzyme inhibition and receptor modulation. However, further in vitro and in vivo studies are necessary to validate these hypotheses. The compound's low toxicity profile and biocompatibility are encouraging signs for its potential use in therapeutic development.

Environmental and safety considerations are paramount when handling 748773-39-9. While it is not classified as a hazardous substance, proper laboratory practices such as the use of personal protective equipment (PPE) and ventilation systems are recommended. The compound's biodegradability and ecotoxicity are currently under study to ensure compliance with global environmental regulations.

In conclusion, 2-cyano-N-(2-methyl-9,10-dioxo-9,10-dihydroanthracen-1-yl)-3-phenylprop-2-enamide (CAS No. 748773-39-9) represents a fascinating intersection of chemistry, materials science, and biotechnology. Its versatile properties and broad applicability make it a valuable subject for ongoing research. As advancements in green chemistry and sustainable synthesis continue, this compound is poised to play a significant role in the development of innovative technologies and therapies.